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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615 Get Quote

5-Acetyloxindole: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Acetyloxindole, a derivative of the oxindole heterocyclic scaffold, is a compound of interest

within chemical and pharmaceutical research. However, publicly available information

regarding its specific CAS number, detailed physicochemical properties, and comprehensive

biological activities remains limited. This technical guide aims to consolidate the currently

accessible information and provide a framework for future research endeavors. Due to the

scarcity of data specifically for 5-acetyloxindole, information from closely related and

structurally similar compounds will be referenced to infer potential characteristics and guide

experimental design.

Chemical Identification and Properties
A definitive CAS number for 5-acetyloxindole (systematically named 5-acetyl-1,3-dihydro-2H-

indol-2-one) is not readily found in major chemical databases. This suggests that it is a

relatively uncommon compound that has not been extensively synthesized or characterized.

For comparison, the closely related isomer, N-acetyloxindole, has the CAS number 21905-78-

2.

Predicted Physicochemical Properties
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In the absence of experimental data, computational methods can provide estimated properties

for 5-acetyloxindole. These predictions are useful for initial experimental design, such as

selecting appropriate solvent systems for synthesis and purification.

Property Predicted Value Notes

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.19 g/mol

Appearance
Likely a solid at room

temperature

Based on the properties of

similar oxindole derivatives.

Melting Point Not available

For comparison, N-

acetyloxindole has a melting

point of 127-131 °C.

Boiling Point Not available

N-acetyloxindole has a

predicted boiling point of 399.8

°C at 760 mmHg.

Solubility

Expected to be soluble in

organic solvents like DMSO,

DMF, and alcohols.

Based on the general solubility

of oxindole derivatives.

pKa Not available

Note: These values are predictions and should be confirmed through experimental validation.

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for 5-acetyloxindole is not readily available in the

scientific literature. However, its synthesis can be conceptually designed based on established

methods for the functionalization of the oxindole ring system. A potential synthetic route could

involve the Friedel-Crafts acylation of oxindole.

Conceptual Synthetic Workflow
The following diagram illustrates a plausible synthetic pathway for 5-acetyloxindole.
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Conceptual Synthesis of 5-Acetyloxindole

Oxindole

Friedel-Crafts AcylationAcetyl Chloride / Acetic Anhydride

Lewis Acid (e.g., AlCl₃)

5-Acetyloxindole Purification (e.g., Crystallization, Chromatography) Purified 5-Acetyloxindole

Investigative Workflow for a Potential Kinase Inhibitor

Initial Screening

Target Identification

Mechanism of Action

Pathway Analysis

Cell-Based Proliferation Assay

Kinase Panel Screening

Identifies potential kinase targets

Western Blot for Phospho-Proteins

Confirms inhibition of a signaling pathway

In Vitro Kinase Assay (IC50)

Quantifies inhibitory potency

Cellular Target Engagement Assay

Confirms target engagement in cells

Mapping to Specific Signaling Pathways (e.g., MAPK, PI3K/Akt)
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To cite this document: BenchChem. [5-Acetyloxindole CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336615#5-acetyloxindole-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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